3-bromo-5-ethynylaniline
Description
3-Bromo-5-ethynylaniline is a chemical compound with the molecular formula C8H10BrN . It has a molecular weight of 200.08 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10BrN/c1-2-6-3-7(9)5-8(10)4-6/h3-5H,2,10H2,1H3 . This indicates that the molecule consists of a bromine atom attached to the third carbon of an aniline ring, and an ethynyl group attached to the fifth carbon.Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . More specific physical and chemical properties like melting point, boiling point, and solubility are not provided in the available resources.Safety and Hazards
3-Bromo-5-ethynylaniline is classified as a dangerous substance. It has hazard statements including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-5-ethynylaniline can be achieved through a two-step process involving the bromination of 5-ethynylaniline followed by Sonogashira coupling with 3-bromoiodobenzene.", "Starting Materials": [ "5-ethynylaniline", "bromine", "3-bromoiodobenzene", "copper(I) iodide", "copper(II) sulfate", "sodium ascorbate", "sodium hydroxide", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Bromination of 5-ethynylaniline", "In a round-bottom flask, add 5-ethynylaniline (1.0 equiv), bromine (2.0 equiv), and acetic acid (2.0 equiv) in diethyl ether.", "Stir the reaction mixture at room temperature for 2 hours.", "Quench the reaction with water and extract the product with diethyl ether.", "Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 5-ethynyl-2-bromobenzene.", "Step 2: Sonogashira coupling with 3-bromoiodobenzene", "In a round-bottom flask, add 5-ethynyl-2-bromobenzene (1.0 equiv), 3-bromoiodobenzene (1.2 equiv), copper(I) iodide (0.1 equiv), copper(II) sulfate (0.1 equiv), and sodium ascorbate (1.0 equiv) in diethyl ether.", "Stir the reaction mixture at room temperature for 12 hours.", "Quench the reaction with water and extract the product with diethyl ether.", "Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 3-bromo-5-ethynylaniline." ] } | |
CAS RN |
1639847-50-9 |
Molecular Formula |
C8H6BrN |
Molecular Weight |
196 |
Purity |
95 |
Origin of Product |
United States |
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